Cas no 89908-04-3 ((3aR,4R,6S,6aR,9aR,9bR)-6-hydroxy-6,9-dimethyl-3-methylidene-2-oxo-2,3,3a,4,5,6,6a,7,9a,9b-decahydroazuleno[4,5-b]furan-4-yl (2Z)-2-(hydroxymethyl)but-2-enoate)

(3aR,4R,6S,6aR,9aR,9bR)-6-hydroxy-6,9-dimethyl-3-methylidene-2-oxo-2,3,3a,4,5,6,6a,7,9a,9b-decahydroazuleno[4,5-b]furan-4-yl (2Z)-2-(hydroxymethyl)but-2-enoate structure
89908-04-3 structure
Product name:(3aR,4R,6S,6aR,9aR,9bR)-6-hydroxy-6,9-dimethyl-3-methylidene-2-oxo-2,3,3a,4,5,6,6a,7,9a,9b-decahydroazuleno[4,5-b]furan-4-yl (2Z)-2-(hydroxymethyl)but-2-enoate
CAS No:89908-04-3
MF:C20H26O6
MW:362.416846752167
CID:1948896
PubChem ID:6442969

(3aR,4R,6S,6aR,9aR,9bR)-6-hydroxy-6,9-dimethyl-3-methylidene-2-oxo-2,3,3a,4,5,6,6a,7,9a,9b-decahydroazuleno[4,5-b]furan-4-yl (2Z)-2-(hydroxymethyl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

    • (3aR,4R,6S,6aR,9aR,9bR)-6-hydroxy-6,9-dimethyl-3-methylidene-2-oxo-2,3,3a,4,5,6,6a,7,9a,9b-decahydroazuleno[4,5-b]furan-4-yl (2Z)-2-(hydroxymethyl)but-2-enoate
    • [(3aR,4R,6S,6aR,9aR,9bR)-6-hydroxy-6,9-dimethyl-3-methylidene-2-oxo-4,5,6a,7,9a,9b-hexahydro-3aH-azuleno[4,5-b]furan-4-yl] (Z)-2-(hydroxymethyl)but-2-enoate
    • 2-Butenoic acid, 2-(hydroxymethyl)-, 2,3,3a,4,5,6,6a,7,9a,9b-Decahydro-6-hydroxy-6,9-dimethyl-3-methylene-2-oxoazuleno(4,5-b)furan-4-yl ester, (3aR-(3aalpha,4beta(Z),6alpha,6aalpha,9aalpha,9bbeta))-
    • 89908-04-3
    • Inchi: InChI=1S/C20H26O6/c1-5-12(9-21)19(23)25-14-8-20(4,24)13-7-6-10(2)15(13)17-16(14)11(3)18(22)26-17/h5-6,13-17,21,24H,3,7-9H2,1-2,4H3
    • InChI Key: QYKCTVZWKZFZNA-UHFFFAOYSA-N
    • SMILES: C\C=C(/CO)C(=O)OC1CC(C)(O)C2CC=C(C)C2C2OC(=O)C(=C)C12 |t:15|

Computed Properties

  • Exact Mass: 362.17293854Da
  • Monoisotopic Mass: 362.17293854Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 705
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.243
  • Topological Polar Surface Area: 93.1Ų

(3aR,4R,6S,6aR,9aR,9bR)-6-hydroxy-6,9-dimethyl-3-methylidene-2-oxo-2,3,3a,4,5,6,6a,7,9a,9b-decahydroazuleno[4,5-b]furan-4-yl (2Z)-2-(hydroxymethyl)but-2-enoate Related Literature

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